2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(dimethylamino)methylidene]-2,2-difluoroacetamide
Overview
Description
Scientific Research Applications
Synthesis and Material Science
Synthesis of Pesticides and Agrochemicals
Lu Xin-xin (2006) reviewed the synthesis processes of 2,3-Dichloro-5-trifluoromethyl pyridine, highlighting its importance in the synthesis of pesticides. This indicates the compound's potential utility in developing new agrochemicals due to its structural similarity with the reviewed compound (Lu Xin-xin, 2006).
Development of Polyimides
Research by Shujiang Zhang et al. (2007) on the synthesis and characterization of soluble polyimides derived from aromatic diamine monomers containing pyridine and fluorine demonstrates the compound's potential in creating novel materials with excellent solubility and thermal stability (Shujiang Zhang et al., 2007).
Pharmaceutical Research
Antithyroid Drug Potential
The study on the interaction of 5-trifluoromethyl-pyridine-2-thione with iodine by M. S. Chernov'yants et al. (2011) suggests potential pharmaceutical applications, particularly in developing antithyroid drugs. The structural similarity with the compound might imply its utility in similar medical research areas (M. S. Chernov'yants et al., 2011).
Chemical Synthesis and Catalysis
Catalytic Activity Enhancement
Fan Wang et al. (2017) explored the substituent effects of dimethylamino on non-heme active oxidizing species, indicating that such modifications can significantly enhance catalytic activity and enantioselectivity in oxidation reactions. This highlights the compound's relevance in catalysis and synthetic chemistry research (Fan Wang et al., 2017).
Future Directions
properties
IUPAC Name |
2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(dimethylaminomethylidene)-2,2-difluoroacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClF5N3O/c1-20(2)5-19-9(21)10(13,14)8-7(12)3-6(4-18-8)11(15,16)17/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMNQKFSNAJZLGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=NC(=O)C(C1=C(C=C(C=N1)C(F)(F)F)Cl)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClF5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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